N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-4-methylbenzamide

• IUPAC Name: N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]-4-methylbenzamide
• InChI: InChI=1S/C21H19N5O2S/c1-12-6-8-15(9-7-12)20(28)23-18-11-16(17-5-4-10-29-17)25-26(18)21-22-14(3)13(2)19(27)24-21/h4-11H,1-3H3,(H,23,28)(H,22,24,27)
• InChI Key: YVTSPCGOLXCZLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC(=NN2C3=NC(=C(C(=O)N3)C)C)C4=CC=CS4
• Molecular Formula: C21H19N5O2S
• Molecular Weight: 405.5 g/mol

Description

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C21H19N5O2S and its molecular weight is 405.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

• Anticancer Properties : A study describes the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives, including compounds structurally related to the one . These compounds showed significant antitumor activity, particularly against human breast adenocarcinoma cell lines (Abdellatif, Abdelall, Abdelgawad, Ahmed, & Bakr, 2014).

Insecticidal and Antibacterial Potential

• Insecticidal and Antimicrobial Applications : Research into pyrimidine linked pyrazole heterocyclics, similar to the compound , demonstrated insecticidal and antimicrobial potential, indicating their usefulness in pest control and combating bacterial infections (Deohate & Palaspagar, 2020).

Antiviral Evaluation

• Antiviral Activity : Another study focused on pyrazolo[4′,3′:5,6]pyrano[2,3‐d]pyrimidine derivatives for their potential antiviral effects. Some of these compounds were tested against Herpes Simplex Virus type-1, showing the promise of these types of compounds in antiviral research (Shamroukh, Zaki, Morsy, Abdel‐Motti, & Abdel-Megeid, 2007).

Structural and Mechanistic Studies

• Structural Analysis and Reaction Mechanisms : Investigations into the reactions of similar 1-amino-pyrimidine derivatives with various compounds offer insights into their chemical structures and reaction mechanisms. Such studies are essential for understanding the fundamental properties of these compounds and their potential applications (Önal, Yıldırım, Kandemirli, & Arslan, 2010).

Anti-Inflammatory and Antioxidant Activities

• Anti-Inflammatory Properties : Research into derivatives of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, which are structurally related to the compound , revealed significant anti-inflammatory activity (Sunder & Maleraju, 2013).
• Antioxidant Potential : A study on 3-(4-(thiophen-2-yl)-pyridin/pyran/pyrimidin/pyrazol-2-yl)-1H-indole derivatives, which share a structural resemblance, highlighted their significant antioxidant activities. This suggests the potential of related compounds in oxidative stress-related therapeutic applications (Aziz, Shehab, Al-karmalawy, El-Farargy, & Abdellattif, 2021).

Herbicidal Uses

• Agricultural Applications : A compound structurally similar to N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-4-methylbenzamide, namely N-(4,6-dimethylpyrimidin-2-yl)-N'-[3-(4-trifluoromethylphenyl)-5-methyl-isoxazol-4-yl] acyl thiourea, was synthesized and showed herbicidal activities. This indicates potential applications in agriculture (Fu-b, 2014).